5-(Butan-2-yl)-2-hydroxybenzoic acid

• CAS No.: 16094-29-4
• Molecular Formula: C11H14O3
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 5-butan-2-yl-2-hydroxybenzoic acid
• InChI: InChI=1S/C11H14O3/c1-3-7(2)8-4-5-10(12)9(6-8)11(13)14/h4-7,12H,3H2,1-2H3,(H,13,14)
• InChI Key: WJWGOUKTYBNQCE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC(=C(C=C1)O)C(=O)O

Description

5-(Butan-2-yl)-2-hydroxybenzoic acid is a substituted derivative of salicylic acid, featuring a branched butan-2-yl group at the C-5 position of the aromatic ring. The substitution at the C-5 position is critical in modulating solubility, bioavailability, and biological activity, as evidenced by research on related compounds .

Comparison with Similar Compounds

Anti-Inflammatory Derivatives

• 5-[(4-Carboxybutanoyl)Amino]-2-hydroxybenzoic acid demonstrated prolonged plasma half-life (~4.2 hours in rats) due to reduced renal clearance compared to 5-ASA. Its carboxybutanoyl group enhances binding to serum albumin, improving bioavailability .
• 5-{[(2E)-3-Bromo-3-carboxyprop-2-enoyl]amino}-2-hydroxybenzoic acid (C1) showed potent anti-inflammatory effects in mice (IC₅₀ = 12 μM for TNF-α inhibition), attributed to the electron-withdrawing bromo-carboxyprop-enoyl group stabilizing the molecule .

Antimicrobial and Antifungal Agents

• Azo derivatives like 4e and 4h exhibited broad-spectrum antimicrobial activity (MIC = 4–16 μg/mL against E. coli and C. albicans). The 4-bromo-3-methylphenylazo substituent enhances membrane penetration via hydrophobic interactions .

Metabolic Stability

• Alkyl-substituted derivatives (e.g., butan-2-yl) are hypothesized to resist oxidative metabolism better than allylamino or azo groups, which are prone to enzymatic reduction or hydrolysis .

Key Research Findings and Implications

• Substituent Effects : Bulky alkyl groups (e.g., butan-2-yl) likely improve metabolic stability but may reduce solubility. Conversely, polar substituents (e.g., carboxylic acids) enhance water solubility but increase renal clearance .
• Structure-Activity Relationships (SAR) : Antimicrobial activity correlates with electron-withdrawing substituents (e.g., bromine, azo groups), while anti-inflammatory activity benefits from carboxylate or amide linkages .